Cas no 2580241-12-7 (1-(fluoromethyl)-2-oxabicyclo2.2.1heptan-4-amine hydrochloride)

• Product Name: 1-(fluoromethyl)-2-oxabicyclo2.2.1heptan-4-amine hydrochloride
• CAS No: 2580241-12-7
• MF: C₇H₁₃ClFNO
• MW: 181.635624647141
• MDL: MFCD33020429
• CID: 5664518
• PubChem ID: 155858758
• Update Time: 2025-07-15

1-(fluoromethyl)-2-oxabicyclo2.2.1heptan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-amine;hydrochloride
• 2580241-12-7
• EN300-27717329
• 1-(fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride
• 1-(fluoromethyl)-2-oxabicyclo2.2.1heptan-4-amine hydrochloride

• MDL： MFCD33020429
• Inchi： 1S/C7H12FNO.ClH/c8-4-7-2-1-6(9,3-7)5-10-7;/h1-5,9H2;1H
• InChI Key： PRUVAACKMVIRNL-UHFFFAOYSA-N
• SMILES： Cl.FCC12CCC(CO1)(C2)N

Computed Properties

• Exact Mass: 181.0669699g/mol
• Monoisotopic Mass: 181.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(fluoromethyl)-2-oxabicyclo2.2.1heptan-4-amine hydrochloride

Introduction to 1-(Fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-amine Hydrochloride (CAS No. 2580241-12-7)

1-(Fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride, with the CAS number 2580241-12-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated methyl group and a bicyclic ring system, which contribute to its potential therapeutic applications.

The molecular structure of 1-(fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride is particularly intriguing due to its combination of a fluorinated substituent and a bicyclic framework. The presence of the fluorine atom can significantly influence the compound's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets. These properties are crucial for optimizing the drug's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 1-(fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those resistant to conventional chemotherapy agents. The unique structure of the compound allows it to selectively target specific enzymes or receptors involved in cancer cell proliferation and survival.

In addition to its anti-cancer properties, 1-(fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride has also been investigated for its potential in treating neurological disorders. Preclinical studies have demonstrated that this compound can modulate neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression and Parkinson's disease. The ability to fine-tune these neurotransmitter systems makes this compound a promising candidate for further development in neuropharmacology.

The synthesis of 1-(fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride involves several steps, including the formation of the bicyclic ring system and the introduction of the fluorinated methyl group. Advanced synthetic techniques, such as transition metal-catalyzed reactions and organocatalysis, have been employed to achieve high yields and purity levels. These methods not only enhance the efficiency of the synthesis but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

The pharmacological profile of 1-(fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound can effectively inhibit key enzymes involved in disease pathways, while animal models have demonstrated its safety and efficacy in preclinical settings. These findings provide a strong foundation for advancing this compound into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride in human subjects. Early-phase trials have focused on assessing the pharmacokinetics, tolerability, and preliminary efficacy of the compound in patients with specific conditions, such as advanced solid tumors or refractory neurological disorders. The results from these trials will be crucial for determining the optimal dosing regimens and identifying any potential side effects.

In conclusion, 1-(fluoromethyl)-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride (CAS No. 2580241-12-7) represents a promising candidate for further development in various therapeutic areas due to its unique structural features and favorable pharmacological properties. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.